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Compound of Interest

Compound Name: 5-Methylbenzofuran

cat. No.: B096412

An In-depth Technical Guide to the Physical Properties of 5-Methylbenzofuran

Introduction

5-Methylbenzofuran (CAS No. 18441-43-5) is a heterocyclic aromatic organic compound.[1] It
belongs to the benzofuran class of molecules, which are characterized by a fused benzene and
furan ring system. The benzofuran scaffold is a common motif in a variety of natural products
and pharmacologically active compounds, making its derivatives, including 5-
Methylbenzofuran, valuable building blocks in medicinal chemistry and drug development. A
thorough understanding of its core physical properties is paramount for researchers and
scientists in designing synthetic routes, developing purification strategies, and formulating new
chemical entities. This guide provides a detailed examination of these properties, the
methodologies for their determination, and the scientific rationale behind these experimental
choices.

Core Physical and Chemical Properties

A consolidated summary of the key physical properties of 5-Methylbenzofuran is presented
below. These values are fundamental for its handling, characterization, and application in a
laboratory setting.
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Property Value Source

Molecular Formula CoHsO PubChem[1]
Molecular Weight 132.16 g/mol PubChem[1]
CAS Number 18441-43-5 PubChem[1]

Strong, persistent, not
Appearance & Odor Stenutz[2]
unpleasant odor

Density 1.047 g/mL Stenutz[2]

Data not explicitly available for

5-Methylbenzofuran. The

Boiling Point related compound, 2- Sigma-Aldrich[3]
Methylbenzofuran, boils at
197-198 °C.
Refractive Index 1.547 Stenutz[2]
. Insoluble in water; Soluble in
Solubility cohol The Good Scents Company[4]
alcohol.

Detailed Analysis of Physicochemical Parameters
Molecular Weight and Formula

The molecular formula, CsHsO, is the elemental constitution of the molecule. The molecular
weight of 132.16 g/mol is calculated from the atomic weights of its constituent atoms.[1] This
value is critical for all stoichiometric calculations in chemical reactions, for preparing solutions
of known molarity, and is the foundational data point for mass spectrometry analysis, where the
molecular ion peak (M+) would be expected around this value.

Density and Refractive Index

Density, at 1.047 g/mL, indicates that 5-Methylbenzofuran is slightly denser than water.[2]
This property is useful for phase separation during aqueous workups in synthesis. The
refractive index of 1.547 is a dimensionless number that describes how fast light propagates
through the material.[2] It is a highly sensitive and specific physical constant for a pure liquid
compound, measured with a refractometer. Its determination is a rapid and non-destructive
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method for assessing the purity of a sample; deviations from the reference value can indicate
the presence of impurities.

Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. While a specific experimental value
for 5-Methylbenzofuran is not readily available in the provided sources, the boiling point of the
closely related isomer, 2-Methylbenzofuran, is 197-198 °C at atmospheric pressure.[3] This
suggests that 5-Methylbenzofuran is a relatively high-boiling liquid, a characteristic attributed
to its molecular weight and aromatic structure. The boiling point is a crucial parameter for
purification by distillation.

Solubility

The principle of "like dissolves like" governs solubility. As a largely nonpolar aromatic molecule,
5-Methylbenzofuran has very limited solubility in polar solvents like water.[4] However, it is
readily soluble in common organic solvents such as ethanol, diethyl ether, and
dichloromethane.[4][5] This solubility profile is fundamental to selecting appropriate solvent
systems for chemical reactions, extraction, and chromatography.

Experimental Protocol: Boiling Point Determination

The determination of a boiling point is a core technique for characterizing a liquid substance.
The following protocol describes a standard method for its measurement.

Objective: To accurately determine the boiling point of a liquid sample (e.g., 5-
Methylbenzofuran) at atmospheric pressure.

Principle: This method utilizes distillation, where the temperature of the vapor in equilibrium
with the boiling liquid is measured. A constant temperature reading during the collection of the
main distillate fraction indicates the boiling point of the pure substance.

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a port for a thermometer, a condenser, and a receiving flask.
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e Sample Preparation: Place a small volume (e.g., 5-10 mL) of the 5-Methylbenzofuran
sample and a few boiling chips into the round-bottom flask to ensure smooth boiling.

o Thermometer Placement: Position the thermometer correctly. The top of the thermometer
bulb should be level with the bottom of the side-arm leading to the condenser. This ensures
the measured temperature is that of the vapor distilling into the condenser, not the
superheated liquid.

o Heating: Gently heat the flask using a heating mantle.

o Observation: Observe the temperature as the liquid begins to boil and the vapor phase
moves up into the distillation head. Record the temperature when the first drop of distillate is
collected in the receiving flask.

o Data Collection: Continue to heat and record the temperature range over which the bulk of
the material (typically 80-90%) distills. For a pure compound, this range should be narrow
(typically < 2 °C).

» Validation: The observed boiling point should be corrected for any significant deviation from
standard atmospheric pressure (760 mmHg) if high accuracy is required.

Click to download full resolution via product page

Caption: Workflow for experimental boiling point determination.

Compound Characterization Logic

The physical properties discussed are part of a larger, self-validating system for compound
identification and purity assessment. No single property is sufficient for unambiguous
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identification. Instead, multiple data points from different analytical techniques are synthesized
to build a conclusive profile of the molecule.

5-Methylbenzofuran
(Sample)

Physical Properties Spectroscopic Data

. v . NMR Spectroscopy Mass Spectrometry Infrared Spectroscopy
Boiling Point Density Refractive Index (H, =C) MS) (IR)

Click to download full resolution via product page

Caption: Logical framework for chemical structure validation.

Spectroscopic data is essential for confirming the molecular structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
carbon-hydrogen framework of the molecule. *H and 3C NMR spectra would confirm the
presence and connectivity of the aromatic, furan, and methyl protons and carbons.

o Mass Spectrometry (MS): Determines the mass-to-charge ratio of the molecule, which
should correspond to its molecular weight (132.16 g/mol ).[1] The fragmentation pattern

provides further structural clues.

o Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule. The IR
spectrum of 5-Methylbenzofuran would show characteristic peaks for C-H bonds in the
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aromatic and methyl groups, C=C bonds in the aromatic system, and the C-O-C ether
linkage of the furan ring.

By correlating the measured physical properties (boiling point, density, etc.) with the structural
information from spectroscopic data, a scientist can confidently confirm both the identity and
purity of a 5-Methylbenzofuran sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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